4-(hydroxymethyl)piperidine-1-carboxamide
Overview
Description
4-(hydroxymethyl)piperidine-1-carboxamide is a cyclic secondary amine . It is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of piperidine-4-carboxamide derivatives involves amino-dechlorination and amino-dealkoxylation reactions . The structure of the analogues is confirmed by different techniques such as IR and 1H NMR .Molecular Structure Analysis
The molecular structure of 4-(hydroxymethyl)piperidine-1-carboxamide is represented by the empirical formula C6H13NO . The molecular weight is 115.17 .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination .Physical And Chemical Properties Analysis
The boiling point of 4-(hydroxymethyl)piperidine-1-carboxamide is 118-120 °C/10 mmHg and the melting point is 55-59 °C .Scientific Research Applications
Drug Synthesis and Development
4-(hydroxymethyl)piperidine-1-carboxamide: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure is pivotal in the development of drugs due to the piperidine ring, a common motif in medicinal chemistry . This compound can be used to create novel therapeutic agents, including:
- Anticancer Drugs : Piperidine derivatives have been explored for their potential to inhibit cancer cell growth and induce apoptosis .
- Antibiotics : The modification of this compound can lead to new antibiotics with improved efficacy against resistant bacteria .
- Neuroprotective Agents : Research into neurodegenerative diseases may benefit from derivatives of this compound, which could lead to treatments for conditions like Alzheimer’s disease .
Organic Synthesis
In organic chemistry, 4-(hydroxymethyl)piperidine-1-carboxamide serves as a versatile building block. It can undergo various chemical reactions, such as:
- Cyclization : To form complex cyclic structures that are often found in natural products and pharmaceuticals .
- Amination : For the introduction of amine groups, which are crucial functional groups in many biologically active molecules .
Agricultural Chemistry
Piperidine derivatives, including 4-(hydroxymethyl)piperidine-1-carboxamide, can be utilized in the development of agrochemicals. These compounds can be transformed into:
Material Science
In the field of material science, this compound’s derivatives can contribute to the creation of new materials with unique properties, such as:
- Polymer Synthesis : As a monomer or cross-linking agent to create polymers with specific mechanical and chemical properties .
- Organic Electronics : In the synthesis of organic semiconductors used in devices like organic light-emitting diodes (OLEDs) .
Environmental Applications
The environmental sector can benefit from the applications of 4-(hydroxymethyl)piperidine-1-carboxamide in:
- Air Purification : In the synthesis of compounds that can absorb or neutralize harmful airborne chemicals .
Biomedical Research
This compound is also instrumental in biomedical research, where it can be used for:
Mechanism of Action
Target of Action
Piperidine derivatives have been reported to have a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
It’s worth noting that piperidine derivatives have been reported to have various pharmacological applications .
Biochemical Pathways
Piperidine derivatives have been reported to have various pharmacological applications .
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . More than 7000 piperidine-related papers were published during the last five years , indicating that the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
4-(hydroxymethyl)piperidine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2/c8-7(11)9-3-1-6(5-10)2-4-9/h6,10H,1-5H2,(H2,8,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHTIUFVGSVRXIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Hydroxymethyl)piperidine-1-carboxamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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